![molecular formula C10H18O3 B2884573 (1R,2R)-2-((tetrahydro-2H-pyran-4-yl)oxy)cyclopentan-1-ol CAS No. 2165576-90-7](/img/structure/B2884573.png)
(1R,2R)-2-((tetrahydro-2H-pyran-4-yl)oxy)cyclopentan-1-ol
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Description
(1R,2R)-2-((tetrahydro-2H-pyran-4-yl)oxy)cyclopentan-1-ol is a chemical compound that has gained immense attention in the scientific community due to its potential applications in various fields. This compound is also known as THP-CP and has a molecular formula of C10H18O2. In
Scientific Research Applications
Synthetic Chemistry Applications
The compound "(1R,2R)-2-((tetrahydro-2H-pyran-4-yl)oxy)cyclopentan-1-ol" and related structures have been explored in synthetic chemistry for the construction of complex molecular architectures:
Cyclohexadiene Annulation : A study by Aumann, Meyer, and Fröhlich (1996) demonstrated a regioselective cyclohexadiene annulation to the CC(N) bond of enamines, resulting in the formation of bicyclic and steroid-like molecules. This method provides a versatile approach for constructing complex steroid-like ring skeletons with good chemical yields under mild conditions (Aumann, Meyer, & Fröhlich, 1996).
Prins-Type Cyclization : Fráter, Müller, and Kraft (2004) discussed the Prins cyclization of aldehydes with homoallylic alcohols, leading to tetrahydro-2H-pyrans. This method showcases the utility of Prins-type cyclization in synthesizing diverse tetrahydro-2H-pyran and tetrahydrofuran derivatives, demonstrating the compound's relevance in synthetic strategies (Fráter, Müller, & Kraft, 2004).
Materials Science and Catalysis
The research also extends to materials science and catalysis, where the structural motifs derived from "this compound" find applications:
Catalyst Development : Pereira et al. (2007) explored an oxo-bridged dimer [Mo2O4(µ2-O)Cl2(pzH)4] for olefin epoxidation, highlighting its high activity and stability. This work underscores the potential of using such complexes in developing efficient catalysts for organic transformations (Pereira et al., 2007).
Synthesis of Cyclopenta[b]pyran Derivatives : Liu et al. (2012) reported the synthesis of trifluoromethylated cyclopenta[b]pyran derivatives via a one-pot multi-component reaction, showcasing the compound's role in constructing complex molecular structures. This research contributes to the development of new methodologies for synthesizing functionally rich cyclic compounds (Liu et al., 2012).
Properties
IUPAC Name |
(1R,2R)-2-(oxan-4-yloxy)cyclopentan-1-ol |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H18O3/c11-9-2-1-3-10(9)13-8-4-6-12-7-5-8/h8-11H,1-7H2/t9-,10-/m1/s1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UWXPOVXRPCUFBM-NXEZZACHSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(C(C1)OC2CCOCC2)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1C[C@H]([C@@H](C1)OC2CCOCC2)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H18O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
186.25 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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